4'-Isobutylpentanophenone

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-[4-(2-methylpropyl)phenyl]pentan-1-one
• InChI: InChI=1S/C15H22O/c1-4-5-6-15(16)14-9-7-13(8-10-14)11-12(2)3/h7-10,12H,4-6,11H2,1-3H3
• InChI Key: LYTGASAOAHKORG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)C1=CC=C(C=C1)CC(C)C

Description

4'-Isobutylacetophenone (CAS 38861-78-8), also known as p-isobutylacetophenone or Ibuprofen Impurity E, is an aromatic ketone with the molecular formula C₁₂H₁₆O and a molar mass of 176.25 g/mol . Structurally, it consists of an acetophenone backbone substituted with an isobutyl group (-CH₂CH(CH₂)₂) at the para position of the benzene ring. Key properties include:

• Density: 0.952 g/cm³
• Boiling Point: 134–135°C at 16 mmHg
• Flash Point: 54°C
• Solubility: Miscible with chloroform and methanol; slightly miscible with water .

This compound is primarily recognized as a pharmaceutical intermediate and impurity in ibuprofen synthesis, where its presence is monitored for quality control .

Comparison with Similar Compounds

Structural and Functional Analogues

The physicochemical properties of 4'-Isobutylacetophenone are influenced by its substituent’s size and branching. Below is a comparative analysis with structurally related acetophenone derivatives:

4'-Isopropylacetophenone (CAS 645-13-6)

• Molecular Formula : C₁₁H₁₄O
• Molar Mass : 162.23 g/mol
• Boiling Point : 119–120°C at 10 mmHg
• Density : 0.97 g/cm³
• Flash Point : 238°C
• Solubility : Soluble in alcohol; insoluble in water .

Key Differences :

• The isopropyl group (-CH(CH₃)₂) is smaller and less branched than the isobutyl group, leading to a lower molar mass and higher flash point due to reduced flammability.
• The lower boiling point (at 10 mmHg vs. 16 mmHg for isobutyl) suggests weaker intermolecular forces in the isopropyl analog.

4'-Methylacetophenone (CAS 100-06-1)

• Molecular Formula : C₉H₁₀O
• Molar Mass : 134.18 g/mol
• Boiling Point : ~225°C (estimated at atmospheric pressure)
• Solubility : Generally soluble in organic solvents.

Key Differences :

• The methyl group (-CH₃) is significantly smaller, resulting in a lower molar mass and higher volatility compared to isobutyl and isopropyl derivatives.

4'-Methoxyacetophenone (CAS 100-06-1)

• Molecular Formula : C₉H₁₀O₂
• Molar Mass : 150.17 g/mol
• Key Feature : The methoxy group (-OCH₃) introduces polarity, enhancing water solubility compared to alkyl-substituted analogs.

Key Differences :

• The electron-donating methoxy group increases resonance stabilization, altering reactivity in synthetic applications .

Comparative Data Table

Property	4'-Isobutylacetophenone	4'-Isopropylacetophenone	4'-Methylacetophenone
CAS No.	38861-78-8	645-13-6	100-06-1
Molecular Formula	C₁₂H₁₆O	C₁₁H₁₄O	C₉H₁₀O
Molar Mass (g/mol)	176.25	162.23	134.18
Density (g/cm³)	0.952	0.97	~1.0 (estimated)
Boiling Point	134–135°C (16 mmHg)	119–120°C (10 mmHg)	~225°C (1 atm, estimated)
Flash Point (°C)	54	238	~80 (estimated)
Water Solubility	Slightly miscible	Insoluble	Low

Research Findings

• Thermal Stability: The higher flash point of 4'-Isopropylacetophenone (238°C vs. 54°C for isobutyl) suggests greater thermal stability, making it safer for high-temperature applications .
• Pharmaceutical Relevance: 4'-Isobutylacetophenone’s role as an ibuprofen impurity underscores the need for precise separation techniques, whereas 4'-Isopropylacetophenone is used in flavorings (FEMA 2927) .